5,5'-Bis[3-methyl-2-nitrothiophene]

• Molecular Formula: C10H8N2O4S2
• Molecular Weight: 284.3g/mol
• IUPAC Name: 3-methyl-5-(4-methyl-5-nitrothiophen-2-yl)-2-nitrothiophene
• InChI: InChI=1S/C10H8N2O4S2/c1-5-3-7(17-9(5)11(13)14)8-4-6(2)10(18-8)12(15)16/h3-4H,1-2H3
• InChI Key: JUYNXZKETGZBIR-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1)C2=CC(=C(S2)[N+](=O)[O-])C)[N+](=O)[O-]

Description

5,5'-Bis[3-methyl-2-nitrothiophene] is a bithiophene derivative consisting of two 3-methyl-2-nitrothiophene units connected at their 5-positions. The nitro (-NO₂) groups at the 2-position of each thiophene ring act as strong electron-withdrawing substituents, while the methyl (-CH₃) groups at the 3-position provide steric bulk and moderate electron-donating effects. This combination of substituents results in a conjugated system with unique electronic properties, making the compound a candidate for applications in organic electronics, such as semiconductors or conductive polymers, and as a precursor in pharmaceutical or materials synthesis .

The nitro groups enhance the compound’s polarity and reactivity, facilitating participation in nucleophilic substitution or reduction reactions. However, the methyl groups may improve solubility in organic solvents compared to unsubstituted nitrothiophenes.

Comparison with Similar Compounds

Research Findings and Data

Table 2: Spectroscopic and Physicochemical Data

Property	5,5'-Bis[3-methyl-2-nitrothiophene] (Predicted)	5,5'-Dimethyl-2,2'-bithiophene	5g ()
IR (cm⁻¹)	~1520 (NO₂ asym stretch), ~1350 (NO₂ sym)	~2920 (C-H stretch)	1540 (NO₂), 1260 (C-O)
¹H NMR (δ, ppm)	2.5 (CH₃), 7.2–7.5 (thiophene H)	2.3 (CH₃), 6.8–7.1 (thiophene H)	2.4 (CH₃), 7.3–7.6 (aryl H)
LogP	~2.5 (moderate lipophilicity)	~3.8 (high lipophilicity)	~1.8 (hydrophilic)

• Fluorescence : Nitro groups typically quench fluorescence, whereas methyl or trifluoromethyl derivatives (e.g., 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine ) exhibit strong emission, highlighting a trade-off between electronic effects and luminescence.